Cas no 7465-40-9 (1,2,3-Oxadiazolium,5-hydroxy-3-[2-(4-methylphenyl)ethyl]-, inner salt)

• Product Name: 1,2,3-Oxadiazolium,5-hydroxy-3-[2-(4-methylphenyl)ethyl]-, inner salt
• CAS No: 7465-40-9
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 581393
• PubChem ID: 24188145
• Update Time: 2025-04-19

1,2,3-Oxadiazolium,5-hydroxy-3-[2-(4-methylphenyl)ethyl]-, inner salt Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Oxadiazolium,5-hydroxy-3-[2-(4-methylphenyl)ethyl]-, inner salt
• 3-[2-(4-methylphenyl)ethyl]oxadiazol-3-ium-5-olate
• 7465-40-9
• 3-[2-(4-Methylphenyl)ethyl]-1,2,3-oxadiazol-3-ium-5-olate
• DTXSID90637460
• NSC-72460
• NSC72460

• Inchi： 1S/C11H12N2O2/c1-9-2-4-10(5-3-9)6-7-13-8-11(14)15-12-13/h2-5,8H,6-7H2,1H3
• InChI Key： OIZVDHNQORSOPP-UHFFFAOYSA-N
• SMILES： O1C(=C[N+](CCC2C=CC(C)=CC=2)=N1)[O-]

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C